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Compound of Interest

Compound Name:
N-(2-methylbutan-2-yl)pyridine-2-

carboxamide

Cat. No.: B7499785

Get Quote

Executive Summary
N-tert-amylpicolinamide (CAS 1090645-34-3) is a specialized bidentate directing group (DG)

ligand used primarily in transition-metal-catalyzed C–H functionalization. Structurally composed

of a pyridine ring linked to a sterically bulky tert-amyl (1,1-dimethylpropyl) amide, this

compound serves as a crucial auxiliary in organic synthesis. It enables the regioselective

activation of C(sp³)–H and C(sp²)–H bonds by coordinating with metal centers (Pd, Ni, Co) to

form stable metallacycles. Its specific steric profile—slightly larger than the common tert-butyl

variant—offers unique advantages in controlling site selectivity and preventing over-

functionalization in complex scaffolds.

Part 1: Chemical Identity & Synonyms[1][2][3][4]
Accurate identification is critical in global supply chains and database retrieval. The following

table consolidates all valid identifiers for CAS 1090645-34-3.
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Identifier Type Value / Name

Primary CAS RN 1090645-34-3

IUPAC Name N-(2-methylbutan-2-yl)pyridine-2-carboxamide

Common Name N-tert-Amylpicolinamide

Synonym 1 N-(1,1-Dimethylpropyl)picolinamide

Synonym 2 N-(tert-Pentyl)picolinamide

Synonym 3 2-Pyridinecarboxamide, N-(1,1-dimethylpropyl)-

Molecular Formula C₁₁H₁₆N₂O

Molecular Weight 192.26 g/mol

SMILES CCC(C)(C)NC(=O)C1=CC=CC=N1

Part 2: Structural Analysis & Mechanistic Function
The "Picolinamide Effect" in C–H Activation
N-tert-amylpicolinamide belongs to the class of bidentate directing groups. Unlike monodentate

groups (e.g., simple amides) that coordinate weakly, the picolinamide motif coordinates to

transition metals (typically Pd(II), Ni(II), or Co(II)) through two nitrogen atoms:

The Pyridine Nitrogen (

).

The Amide Nitrogen (

) (after deprotonation).

This

-bidentate coordination creates a rigid 5-membered chelate ring with the metal, bringing the
catalyst into close proximity with a specific C–H bond (the "proximal" bond).

Steric Tuning: tert-Amyl vs. tert-Butyl
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While N-tert-butylpicolinamide is more common, the N-tert-amyl variant provides subtle but

critical modulation:

Lipophilicity: The extra methylene group increases solubility in non-polar organic solvents

(e.g., toluene, hexane) often used in high-temperature C–H activation protocols.

Steric Bulk: The tert-amyl group exerts greater steric pressure than a tert-butyl group. This is

utilized to:

Prevent Bis-functionalization: In substrates with two identical C–H bonds, the bulky DG

can sterically hinder the catalyst from activating the second site after the first

functionalization, ensuring mono-selectivity.

Alter Regioselectivity: The bulk can force the metallacycle into a specific conformation,

favoring activation of less hindered C–H bonds.

Mechanistic Pathway Diagram
The following diagram illustrates the catalytic cycle where N-tert-amylpicolinamide directs the

Palladium-catalyzed acetoxylation of a C(sp³)–H bond.
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Figure 1: Catalytic cycle demonstrating the bidentate coordination of the N-tert-

amylpicolinamide directing group (DG) facilitating proximal C–H activation.

Part 3: Synthesis & Manufacturing Protocols
Protocol A: Acid Chloride Route (High Yield)
This is the preferred method for gram-scale synthesis due to its operational simplicity and high

conversion rates.

Reagents:
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Picolinic acid (1.0 equiv)

Thionyl chloride (

) (1.5 equiv)

tert-Amylamine (2-methylbutan-2-amine) (1.1 equiv)

Triethylamine (

) (2.0 equiv)

Dichloromethane (DCM) (Solvent)

Step-by-Step Procedure:

Activation: In a flame-dried round-bottom flask, dissolve picolinic acid (10 mmol) in

anhydrous DCM (50 mL).

Chlorination: Add thionyl chloride (15 mmol) dropwise at 0°C. Add a catalytic amount of DMF

(1-2 drops).

Reflux: Warm to room temperature and then reflux for 2 hours until gas evolution ceases.

Concentrate in vacuo to obtain crude picolinoyl chloride.

Coupling: Re-dissolve the acid chloride in DCM (30 mL). Cool to 0°C.

Addition: Slowly add a solution of tert-amylamine (11 mmol) and triethylamine (20 mmol) in

DCM (20 mL).

Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:4).

Workup: Quench with water. Wash the organic layer with saturated

, then brine. Dry over

.

Purification: Concentrate and purify via silica gel flash chromatography (Gradient: 10%
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30% EtOAc in Hexanes).

Protocol B: Coupling Agent Route (Mild Conditions)
Suitable for parallel synthesis or when avoiding acid chlorides.

Reagents:

Picolinic acid (1.0 equiv)

tert-Amylamine (1.1 equiv)

HATU or EDC·HCl (1.2 equiv)

DIPEA (2.5 equiv)

DMF or DCM (Solvent)

Procedure:

Dissolve picolinic acid and DIPEA in DMF.

Add HATU at 0°C and stir for 15 minutes to activate the acid.

Add tert-amylamine and stir at room temperature for 12 hours.

Dilute with EtOAc, wash extensively with water/LiCl solution to remove DMF.

Purify as above.

Part 4: Applications in Drug Discovery[7]
Directing Group Installation & Removal
In drug development, the DG is often a "traceless" tool—installed to functionalize a specific

bond and then removed.

Installation: Via the amide coupling protocols described above.

Functionalization: Pd-catalyzed arylation, olefination, or alkylation of
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-C(sp³)–H bonds.

Removal: The picolinamide group is robust but can be cleaved to reveal the free amine or

converted to other functionalities.

Cleavage Protocol: Treatment with

(hydrolysis) or specialized conditions like

reduction if the amide bond needs to be broken reductively.

Late-Stage Functionalization (LSF)
N-tert-amylpicolinamide is particularly valuable in LSF of pharmaceutical intermediates. By

installing this group on a complex amine scaffold, researchers can selectively functionalize a

specific C–H bond that is otherwise unreactive, introducing metabolic blocking groups (e.g.,

Fluorine, Methyl) or expanding the carbon skeleton.

Part 5: Safety & Handling
Hazard Classification: Irritant (Skin/Eye).

Handling: Wear nitrile gloves and safety glasses. Handle in a fume hood, especially during

the acid chloride synthesis step to avoid inhalation of

vapors.

Storage: Store in a cool, dry place. The compound is stable at room temperature but should

be kept away from strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1090645-34-3|N-(2-methylbutan-2-yl)pyridine-2-carboxamide|BLD Pharm [bldpharm.com]

2. 6144-78-1|N-Methylpicolinamide|BLD Pharm [bldpharm.com]

3. dmaiti.com [dmaiti.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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